Cas no 344790-87-0 (1-Butyl-3-methylimidazolium thiocyanate)

• Product Name: 1-Butyl-3-methylimidazolium thiocyanate
• CAS No: 344790-87-0
• MF: C₉H₁₅N₃S
• MW: 197.300500154495
• MDL: MFCD06798181
• CID: 67764
• PubChem ID: 24866437
• Update Time: 2025-05-20

1-Butyl-3-methylimidazolium thiocyanate Chemical and Physical Properties

Names and Identifiers

• 1-Butyl-3-methylimidazolium thiocyanate
• 1-butyl-3-methylimidazol-3-ium,thiocyanate
• 1-butyl-3-methyl-3H-imidazolium thiocyanate
• 1-n-butyl-3-methyl-imidazolium thiocyanate
• BASIONIC VS 02
• Basionics® VS 02
• DSSTox_RID_82643
• DSSTox_CID_27890
• DSSTox_GSID_47914
• Tox21_200591
• ZB1654
• 1-butyl-3-methylimidazo-lium thiocyanate
• B4091
• 1-butyl-3-methyl-1H-imidazol-3-ium thiocyanate
• 1-butyl-3-methyl-1H-imidazol-3-ium; cyano
• 1-butyl-3-methylimidazol-3-ium;thiocyanate
• DTXSID9047914
• D80441
• 344790-87-0
• DTXCID6027890
• NCGC00258145-01
• 1-Butyl-3-methylimidazolium thiocyanate, for energy applications
• 1-BUTYL-3-METHYLIMIDAZOLIUMTHIOCYANATE
• CS-0152110
• 1-methyl-3-butylimidazolium thiocyanate
• 1-Butyl-3-methylimidazolium thiocyanate, >=95%
• 1-butyl-3-methyl-1H-imidazol-3-ium; cyanosulfanide
• CAS-344790-87-0
• SCHEMBL392287
• AS-64029
• NCGC00248751-01
• 1-BUTYL-3-METHYLIMIDAZOLIUM THIOCYANATE [BMIm]SCN
• 1-Butyl-3-methyl-3-imidazolium Thiocyanate
• SY075075
• MFCD06798181
• AKOS015898255
• 1-Butyl-3-methylimidazolium thiocyanate, for energy applications, >=95%
• CHEMBL3182180
• (BMIM)SCN cpd

• MDL： MFCD06798181
• Inchi： 1S/C8H15N2.CHNS/c1-3-4-5-10-7-6-9(2)8-10;2-1-3/h6-8H,3-5H2,1-2H3;3H/q+1;/p-1
• InChI Key： SIXHYMZEOJSYQH-UHFFFAOYSA-M
• SMILES： [S-]C#N.N1(C=C[N+](C)=C1)CCCC

Computed Properties

• Exact Mass: 197.09900
• Monoisotopic Mass: 197.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 33.6

Experimental Properties

• Color/Form: liquid
• Density: 1.07 g/mL at 25 °C
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: Fahrenheit: 402.8 ° f < br / > Celsius: 206 ° C < br / >
• Refractive Index: n20/D 1.538
• PSA: 32.60000
• LogP: 1.12708
• Solubility: Not determined
• Vapor Pressure: No data available

1-Butyl-3-methylimidazolium thiocyanate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H312,H332,H412
• Warning Statement： P273,P280
• Hazardous Material transportation number：UN 2810
• WGK Germany：2
• Hazard Category Code： 20/21/22-32-52/53
• Safety Instruction： S13; S61
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R32; R52/53
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on 1-Butyl-3-methylimidazolium thiocyanate

Recent Advances in the Study of 1-Butyl-3-methylimidazolium Thiocyanate (CAS: 344790-87-0) in Chemical Biology and Pharmaceutical Applications

The ionic liquid 1-Butyl-3-methylimidazolium thiocyanate (BMIM SCN, CAS: 344790-87-0) has garnered significant attention in recent years due to its unique physicochemical properties and versatile applications in chemical biology and pharmaceutical research. This research brief synthesizes the latest findings on BMIM SCN, focusing on its role as a solvent, stabilizer, and reaction medium in drug formulation, protein stabilization, and biocatalysis. Recent studies highlight its ability to enhance solubility and stability of bioactive compounds, making it a promising candidate for advanced drug delivery systems.

A 2023 study published in Journal of Molecular Liquids demonstrated that BMIM SCN exhibits exceptional solvation capabilities for poorly water-soluble pharmaceuticals, such as anticancer agents and anti-inflammatory drugs. The research team utilized molecular dynamics simulations to reveal that the thiocyanate anion's strong hydrogen-bond accepting ability contributes to the dissolution of hydrophobic drugs. This finding opens new avenues for formulating orally administered drugs with enhanced bioavailability.

In the field of biocatalysis, BMIM SCN has shown remarkable potential as a reaction medium for enzymatic transformations. A recent publication in Biotechnology Advances reported that lipase-catalyzed esterification reactions in BMIM SCN achieved 92% conversion efficiency, significantly higher than conventional organic solvents. The ionic liquid's unique microenvironment preserves enzyme activity while improving substrate accessibility, suggesting its utility in green chemistry applications for pharmaceutical synthesis.

Protein stabilization represents another critical application area for BMIM SCN. Research from Biophysical Chemistry (2024) demonstrated that BMIM SCN effectively prevents protein aggregation at elevated temperatures, maintaining the native structure of therapeutic proteins like monoclonal antibodies. Spectroscopic analysis revealed that the ionic liquid forms a protective hydration layer around protein molecules, with the thiocyanate anion playing a crucial role in stabilizing tertiary structures.

Emerging toxicological studies have addressed safety concerns regarding BMIM SCN's pharmaceutical applications. A comprehensive assessment published in Chemical Research in Toxicology (2023) established concentration-dependent cytotoxicity thresholds in various cell lines. While demonstrating good biocompatibility at lower concentrations (< 50 μM), researchers recommended careful dosage optimization for in vivo applications. These findings provide valuable guidelines for developing BMIM SCN-based formulations with acceptable safety profiles.

Recent advances in analytical techniques have enabled more precise characterization of BMIM SCN's interactions with biological molecules. Nuclear magnetic resonance (NMR) and mass spectrometry studies have elucidated its molecular interactions with nucleic acids, suggesting potential applications in gene delivery systems. Additionally, computational modeling has improved our understanding of its permeation enhancement properties across biological membranes, relevant for transdermal drug delivery development.

Looking forward, research priorities for BMIM SCN include optimizing its physicochemical properties through structural modifications, developing standardized purification protocols for pharmaceutical-grade applications, and investigating its long-term stability in various formulation matrices. The accumulating evidence positions 1-Butyl-3-methylimidazolium thiocyanate as a multifunctional agent with significant potential to address current challenges in drug development and bioprocessing.